Cas no 102674-12-4 (18-carboxy dinor Leukotriene B4)

18-Carboxy dinor Leukotriene B4 is a metabolite of Leukotriene B4 (LTB4), a potent mediator of inflammatory responses. This carboxylic acid derivative plays a significant role in the study of eicosanoid metabolism and inflammatory pathways. Its structural modification enhances stability and solubility, making it suitable for analytical applications such as LC-MS or ELISA-based assays. Researchers value this compound for its utility in quantifying LTB4 degradation and understanding metabolic inactivation mechanisms. Its well-defined chemical properties ensure reproducibility in experimental settings, supporting investigations into inflammation, immune regulation, and related pharmacological studies. The metabolite's specificity also aids in distinguishing endogenous LTB4 turnover from exogenous influences in biological samples.

18-carboxy dinor Leukotriene B4 structure

102674-12-4 structure

Product Name:18-carboxy dinor Leukotriene B4

CAS No:102674-12-4

MF:C₁₈H₂₆O₆

MW:338.395446300507

CID:213431

PubChem ID:6438938

Update Time:2025-06-06

18-carboxy dinor Leukotriene B4 Chemical and Physical Properties

Names and Identifiers

- 4,8,10,12-Octadecatetraenedioicacid, 7,14-dihydroxy-, (4Z,7R,8E,10E,12Z,14S)-
- 18-carboxy dinor Leukotriene B4
- 18-carboxy-19,20-dinorleukotriene B4
- (4Z,7R,8E,10E,12Z,14S)-7,14-dihydroxyoctadeca-4,8,10,12-tetraenedioic acid
- 18-Cooh-19,20-ltb4
- 4,8,10,12-Octadecatetraenedioic acid, 7,14-dihydroxy-, (S-(R*,S*-(E,Z,E,Z)))-
- XWRIIHRGMKHPHN-USRRKILKSA-N
- 18-hydroxy-18-oxo-dinorleukotriene B4
- DTXSID501144690
- J-000755
- 18-COOH dinor LTB4
- 18-carboxy-dinorleukotriene B4
- 4,8,10,12-Octadecatetraenedioic acid, 7,14-dihydroxy-, (4Z,7R,8E,10E,12Z,14S)-
- LMFA05000593
- PD021024
- 102674-12-4
- CHEBI:63980
- Q27132945
- (4Z,7R,8E,10E,12Z,14S)-7,14-Dihydroxy-4,8,10,12-octadecatetraenedioic acid
- 18-carboxy dinor LTB4
- 18-hydroxy-18-oxo-19,20-dinorleukotriene B4
- CS-0063230
- DB-214924
- HY-113879
- Inchi： 1S/C18H26O6/c19-15(11-6-3-7-13-17(21)22)9-4-1-2-5-10-16(20)12-8-14-18(23)24/h1-6,9-10,15-16,19-20H,7-8,11-14H2,(H,21,22)(H,23,24)/b2-1+,6-3-,9-4+,10-5-/t15-,16+/m0/s1
- InChI Key： XWRIIHRGMKHPHN-USRRKILKSA-N
- SMILES： O[C@H](/C=C\C=C\C=C\[C@@H](C/C=C\CCC(=O)O)O)CCCC(=O)O

Computed Properties

Exact Mass: 338.172939
Monoisotopic Mass: 338.172939
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 13
Complexity: 476
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 115
XLogP3: 1.5

Experimental Properties

Density: 1.186
Boiling Point: 616°Cat760mmHg
Flash Point: 340.4°C
Refractive Index: 1.556
PSA: 115.06000
LogP: 2.44280

18-carboxy dinor Leukotriene B4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	L330373-25μg	18-carboxy dinor Leukotriene B4	102674-12-4		25μg	$ 196.00	2023-04-15
TRC	L330373-50μg	18-carboxy dinor Leukotriene B4	102674-12-4		50μg	$ 316.00	2023-04-15
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci68202-25ug	18-carboxy dinor Leukotriene B4	102674-12-4	98%	25ug	￥1989.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci68202-50ug	18-carboxy dinor Leukotriene B4	102674-12-4	98%	50ug	￥3646.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci68202-100ug	18-carboxy dinor Leukotriene B4	102674-12-4	98%	100ug	￥6912.00	2022-04-26
SHENG KE LU SI SHENG WU JI SHU	sc-205066-25 µg	18-carboxy dinor Leukotriene B4,	102674-12-4		25µg	￥1,324.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-205066A-50 µg	18-carboxy dinor Leukotriene B4,	102674-12-4		50µg	￥2,535.00	2023-07-11
TRC	L330373-25µg	18-carboxy dinor Leukotriene B4	102674-12-4		25µg	$196.00	2023-05-18
TRC	L330373-50µg	18-carboxy dinor Leukotriene B4	102674-12-4		50µg	$316.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-205066-25µg	18-carboxy dinor Leukotriene B4,	102674-12-4		25µg	￥1324.00	2023-09-05